Cas no 21458-48-0 (tetraethyl pentane-1,5-diylbis(phosphonate))

• Product Name: tetraethyl pentane-1,5-diylbis(phosphonate)
• CAS No: 21458-48-0
• MF: C₁₃H₃₀O₆P₂
• MW: 344.321226596832
• CID: 1401416
• PubChem ID: 606411
• Update Time: 2025-04-20

tetraethyl pentane-1,5-diylbis(phosphonate) Chemical and Physical Properties

Names and Identifiers

• tetraethyl pentane-1,5-diylbis(phosphonate)
• Phosphonic acid, 1,5-pentanediylbis-, tetraethyl ester
• phosphonic acid, P,P'-1,5-pentanediylbis-, tetraethyl ester
• Phosphonic acid, pentamethylenedi-, tetraethyl ester
• pentanediyl-bis-phosphonic acid tetraethyl ester
• Tetraethyl pentane-1,5-diphosphonate
• SCHEMBL11514496
• PXENFFWRESSVJC-UHFFFAOYSA-N
• 1,5-Pentanediylbisphosphonic acid tetraethyl ester
• 21458-48-0

• Inchi： 1S/C13H30O6P2/c1-5-16-20(14,17-6-2)12-10-9-11-13-21(15,18-7-3)19-8-4/h5-13H2,1-4H3
• InChI Key： PXENFFWRESSVJC-UHFFFAOYSA-N
• SMILES： P(CCCCCP(=O)(OCC)OCC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 344.1519
• Monoisotopic Mass: 344.15176267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06